3-(2-chlorophenyl)-N-(cyanomethyl)-5-methyl-1,2-oxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(cyanomethyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H10ClN3O2/c1-8-11(13(18)16-7-6-15)12(17-19-8)9-4-2-3-5-10(9)14/h2-5H,7H2,1H3,(H,16,18)
• InChI Key: PMRVDIRBGLTEMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC#N
• Molecular Formula: C13H10ClN3O2
• Molecular Weight: 275.69 g/mol

Description

3-(2-chlorophenyl)-N-(cyanomethyl)-5-methyl-1,2-oxazole-4-carboxamide is a synthetic organic compound with a molecular formula of C11H7Cl2NO2. This compound is characterized by the presence of a chlorophenyl group, a cyanomethyl group, and an oxazole ring, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-chlorophenyl)-N-(cyanomethyl)-5-methyl-1,2-oxazole-4-carboxamide typically involves the reaction of 3-(2-chlorophenyl)-5-methylisoxazole-4-carbonyl chloride with cyanomethylamine. The reaction is carried out under anhydrous conditions using a suitable solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve the use of continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the final product in high purity .

Chemical Reactions Analysis

Types of Reactions

3-(2-chlorophenyl)-N-(cyanomethyl)-5-methyl-1,2-oxazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

3-(2-chlorophenyl)-N-(cyanomethyl)-5-methyl-1,2-oxazole-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-N-(cyanomethyl)-5-methyl-1,2-oxazole-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 3-(2-chlorophenyl)-2-cyanopropionic acid
• 2-(2-chlorophenyl)-1-iodooctane
• 2-chloro-3-methylpentane

Uniqueness

Compared to similar compounds, 3-(2-chlorophenyl)-N-(cyanomethyl)-5-methyl-1,2-oxazole-4-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for various research and industrial applications .